Cas no 1805991-90-5 (5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl chloride
• CAS No: 1805991-90-5
• MF: C₆H₃ClF₂N₂O₅S
• MW: 288.613226175308
• CID: 4889003
• Update Time: 2025-10-31

5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H3ClF2N2O5S/c7-17(15,16)6-3(11(13)14)4(12)2(1-10-6)5(8)9/h1,5H,(H,10,12)
• InChI Key： XUQXMBYULGDGLI-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(C(C(F)F)=CN1)=O)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 542
• XLogP3: 1
• Topological Polar Surface Area: 117

Additional information on 5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl chloride

Introduction to 5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl Chloride (CAS No. 1805991-90-5) and Its Applications in Modern Chemical Biology

5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl chloride, identified by the CAS number 1805991-90-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group, a hydroxy moiety, and a nitro substituent, contribute to its unique reactivity and functional properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of molecules, which is crucial for drug development. This group has been extensively studied for its ability to improve pharmacokinetic profiles, thereby increasing the bioavailability of therapeutic agents. In contrast, the hydroxy group introduces polarity and hydrogen bonding capabilities, which can influence binding interactions with biological targets. The nitro substituent further contributes to the compound's reactivity, allowing for various chemical transformations that are essential for medicinal chemistry applications.

Recent advancements in synthetic chemistry have highlighted the importance of pyridine derivatives in drug discovery. The 5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl chloride serves as a versatile building block for constructing more complex pharmacophores. Its sulfonyl chloride functionality enables facile introduction into various heterocyclic frameworks, facilitating the development of novel compounds with enhanced biological activity. This compound has been particularly useful in the synthesis of kinase inhibitors, which are critical targets in oncology research.

In the realm of medicinal chemistry, the strategic placement of functional groups on a pyridine core can significantly modulate binding affinity and selectivity. The combination of a difluoromethyl, hydroxy, and nitro group on the pyridine ring provides multiple opportunities for optimization. For instance, computational studies have demonstrated that these substituents can fine-tune electronic properties and steric hindrance, leading to improved interactions with protein targets. Such insights have guided the design of next-generation inhibitors with improved efficacy and reduced side effects.

One notable application of this compound is in the development of antiviral agents. The structural motifs present in 5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl chloride are reminiscent of natural products known to exhibit antiviral activity. By leveraging these structural features, researchers have synthesized derivatives that interfere with viral replication mechanisms. The difluoromethyl group has been shown to enhance binding to viral proteases, while the hydroxy and nitro groups contribute to stability and reactivity in enzymatic environments.

The role of this compound extends beyond small-molecule drug discovery. It has also been utilized as a key intermediate in the synthesis of probes for biochemical assays. These probes are essential tools for understanding complex biological pathways, particularly those involving enzyme inhibition or substrate recognition. The sulfonyl chloride functionality allows for easy conjugation with biomolecules such as peptides or proteins, enabling the development of highly specific diagnostic reagents.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl chloride exemplifies the power of multi-functionalized heterocycles in medicinal chemistry. Its reactivity allows for diverse transformations, including nucleophilic substitution reactions that introduce new functional groups at specific positions on the pyridine ring. Such flexibility is invaluable when designing molecules with tailored properties for therapeutic applications.

The growing interest in fluorinated compounds underscores their significance in modern drug design. The difluoromethyl group, in particular, has emerged as a privileged scaffold due to its ability to modulate pharmacokinetic parameters favorably. Studies have shown that this moiety can enhance binding affinity while minimizing off-target effects, making it an attractive feature for drug candidates targeting neurological disorders or cancer.

In conclusion,5-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-sulfonyl chloride (CAS No. 1805991-90-5) represents a cornerstone compound in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound and its derivatives,its importance is likely to grow further, driving innovation across multiple disciplines within life sciences.